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Compound of Interest

Compound Name: BLT-1

Cat. No.: B10814912

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and stability of BLT-1 when using
Dimethyl Sulfoxide (DMSO) as a solvent.

Frequently Asked Questions (FAQS)

Q1: What is BLT-1 and what is its mechanism of action?

Al: BLT-1 (Block Lipid Transport-1) is a selective inhibitor of the Scavenger Receptor B, type 1
(SR-BI).[1][2][3] It functions as a thiosemicarbazone copper chelator.[1][3] The primary
mechanism of action for BLT-1 is the inhibition of lipid transfer between high-density
lipoproteins (HDL) and cells, a process mediated by the SR-BI receptor.[1][2][3] This makes it a
valuable tool for studying cholesterol transport and its role in various biological processes,
including Hepatitis C Virus (HCV) entry, which it potently inhibits.[1]

Q2: What is the solubility of BLT-1 in DMSO?

A2: BLT-1 is highly soluble in DMSO. However, the exact solubility can vary slightly between
batches and is significantly impacted by the purity and water content of the DMSO. It is crucial
to use fresh, anhydrous (hygroscopic) DMSO for the best results, as moisture can reduce
solubility.[1][3] Forcing dissolution with ultrasonication may be necessary.[1]

Q3: How should | prepare a BLT-1 stock solution in DMSO?
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A3: To prepare a stock solution, add the appropriate volume of fresh, anhydrous DMSO to your
vial of BLT-1 powder to achieve the desired concentration. If the compound does not dissolve
immediately with vortexing, brief sonication can be used to aid dissolution.[1] For a detailed
step-by-step guide, please refer to the Experimental Protocols section.

Q4: How should I store the BLT-1 powder and my DMSO stock solution?
A4: Proper storage is critical to maintaining the integrity of BLT-1.

o Powder: The solid form of BLT-1 should be stored at -20°C and is stable for up to three
years.[1][4]

e DMSO Stock Solution: Once dissolved in DMSO, the solution should be aliquoted into
single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.
[1][5] Store these aliquots at -80°C. Storage recommendations for DMSO solutions vary by
supplier, so always consult your product's datasheet.

Q5: What is the stability of a BLT-1 stock solution in DMSO?

A5: The stability of BLT-1 in DMSO is dependent on the storage temperature. When stored in
aliquots at -80°C, it can be stable for 6 months to 2 years.[1][6] Storage at -20°C is generally
recommended for shorter periods, around 1 year.[1] One supplier notes stability for only two
weeks when stored at 4°C in DMSO.[6] To ensure experimental success, using freshly
prepared solutions or solutions stored correctly at -80°C is highly recommended.[5]

Data Presentation

Table 1: BLT-1 Solubility Data
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Data from Selleck
DMSO 48 mg/mL 198.84 mM ]
Chemicals.[2][3][4]
Requires sonication.
DMSO 41.67 mg/mL 172.62 mM Use newly opened
DMSO.[1]
Ethanol 48 mg/mL 198.84 mM
Water Insoluble Insoluble
Table 2: BLT-1 Storage and Stability Summary
Storage o .
Form Stability Period Source
Temperature
MedchemExpress,
Powder -20°C 3years Selleck Chemicals[1]
[3]
Powder 4°C 2 years MedchemExpress[1]
In DMSO -80°C 2 years MedchemExpress[1]
In DMSO -80°C 6 months DC Chemicals[6]
In DMSO -20°C 1 year MedchemExpress|[1]
In DMSO 4°C 2 weeks DC Chemicals[6]

Mandatory Visualizations
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Start: Obtain BLT-1 Powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [BLT-1 Technical Support Center: DMSO Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814912#blt-1-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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